Cas no 2703780-70-3 (2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride)
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z5208240709
- 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride
-
- Inchi: 1S/C16H16ClN3.2ClH/c17-13-7-5-12(6-8-13)11-20-15-4-2-1-3-14(15)19-16(20)9-10-18;;/h1-8H,9-11,18H2;2*1H
- InChI Key: JLSRCCIKGWBWCQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1CCN.Cl.Cl
Computed Properties
- Exact Mass: 357.056631 g/mol
- Monoisotopic Mass: 357.056631 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- Molecular Weight: 358.7
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-36480623-0.05g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 0.05g |
$226.0 | 2025-03-18 | |
| Enamine | EN300-36480623-0.1g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 0.1g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-36480623-0.25g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 0.25g |
$481.0 | 2025-03-18 | |
| Enamine | EN300-36480623-0.5g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 0.5g |
$758.0 | 2025-03-18 | |
| Enamine | EN300-36480623-1.0g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-36480623-2.5g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-36480623-5.0g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 | |
| Enamine | EN300-36480623-10.0g |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95.0% | 10.0g |
$4176.0 | 2025-03-18 | |
| 1PlusChem | 1P0280ZB-50mg |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95% | 50mg |
$332.00 | 2024-05-08 | |
| 1PlusChem | 1P0280ZB-100mg |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride |
2703780-70-3 | 95% | 100mg |
$479.00 | 2024-05-08 |
2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride
Comprehensive Overview of 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride (CAS No. 2703780-70-3)
The compound 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride (CAS No. 2703780-70-3) is a benzodiazole-derived small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl moiety and an ethylamine side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and receptor modulation.
In recent years, the demand for benzodiazole-based compounds has surged due to their versatility in medicinal chemistry. The 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride stands out for its potential role in addressing conditions like neuroinflammation and neurodegenerative diseases, which are among the most searched topics in biomedical research. Its dihydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.
The synthesis of CAS No. 2703780-70-3 involves multi-step organic reactions, including alkylation and amination processes, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Researchers often inquire about its stability, storage conditions, and compatibility with other reagents, reflecting its growing importance in high-throughput screening and drug development pipelines.
Another area of interest is the compound's potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in pharmacology. Given the rising popularity of precision medicine, scientists are investigating how 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride could be tailored for personalized therapies. Its structure-activity relationship (SAR) is also a frequent subject of computational chemistry studies, leveraging AI-driven molecular modeling tools.
From an industrial perspective, the scalability of CAS No. 2703780-70-3 production is a key consideration. Manufacturers are optimizing green chemistry protocols to reduce waste and improve yield, aligning with global trends in sustainable synthesis. Questions about its patent status and regulatory compliance are common among stakeholders, highlighting its commercial viability.
In summary, 2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride represents a promising candidate for advancing biomedical research. Its applications span drug discovery, neurobiology, and material science, making it a compound worth watching in the coming years. As the scientific community continues to uncover its potential, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.
2703780-70-3 (2-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)